Cas no 1087797-95-2 (2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate
• CAS No: 1087797-95-2
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 5053556
• Update Time: 2025-08-04

2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate
• Z815264268
• 2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate

• Inchi： 1S/C9H9F3N2O3/c1-16-7-3-2-6(4-13-7)14-8(15)17-5-9(10,11)12/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： JPQGUJUPFIQDRZ-UHFFFAOYSA-N
• SMILES： FC(COC(NC1C=NC(=CC=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 250.057
• Monoisotopic Mass: 250.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4

Additional information on 2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate

2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate: A Comprehensive Overview

2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate (CAS No. 1087797-95-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and methoxy substituents, which confer it with distinct chemical and biological properties. In this article, we will delve into the structure, synthesis, biological activity, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Structure and Synthesis

The molecular structure of 2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate (TFEMP) is composed of a trifluoromethyl group attached to an ethyl carbamate moiety, which is further linked to a 6-methoxypyridin-3-yl ring. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability to the molecule, while the methoxy substituent on the pyridine ring enhances its solubility and bioavailability.

The synthesis of TFEMP typically involves the reaction of 6-methoxypyridin-3-amine with trifluoroethyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, leading to the formation of the desired carbamate. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, making TFEMP more accessible for large-scale production.

Biological Activity

TFEMP has been extensively studied for its biological activity, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate various biological pathways and targets. For instance, research has shown that TFEMP exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, TFEMP has demonstrated significant antiviral activity against several viral pathogens. Studies have reported that it can effectively inhibit the replication of influenza virus and herpes simplex virus (HSV) by interfering with viral entry and replication processes. These findings suggest that TFEMP could be developed as a broad-spectrum antiviral agent for use in clinical settings.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of TFEMP has been extensively characterized to understand its behavior in biological systems. Preclinical studies have shown that TFEMP exhibits good oral bioavailability and a favorable pharmacokinetic profile, with rapid absorption and distribution to target tissues. The compound is metabolized primarily through hepatic enzymes, with major metabolites being excreted via urine and feces.

In terms of toxicity, TFEMP has been found to be well-tolerated at therapeutic doses in animal models. However, higher doses can lead to mild hepatotoxicity and gastrointestinal irritation. These findings highlight the importance of dose optimization in clinical trials to ensure safety and efficacy.

Clinical Applications

The potential clinical applications of TFEMP are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions such as chronic inflammatory diseases, viral infections, and cancer. For example, a Phase II clinical trial is currently underway to assess the safety and efficacy of TFEMP in patients with moderate to severe rheumatoid arthritis. Preliminary results have shown promising outcomes, with significant reductions in disease activity scores and improved quality of life for patients.

In another study, TFEMP is being investigated as an adjunct therapy for influenza infection. Early clinical data suggest that it can reduce viral load and shorten the duration of symptoms when used in combination with standard antiviral treatments. These findings underscore the potential of TFEMP as a valuable addition to existing therapeutic regimens.

Conclusion

2,2,2-Trifluoroethyl N-(6-methoxypyridin-3-yl)carbamate (TFEMP) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure confers it with desirable pharmacological properties, making it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, TFEMP holds great promise for addressing unmet medical needs in various disease areas.